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Compound of Interest

Compound Name: 5-Acenaphthenecarboxylic acid

Cat. No.: B1294503

An In-depth Technical Guide to the Safety and Handling of 5-Acenaphthenecarboxylic Acid

Introduction

5-Acenaphthenecarboxylic acid is a synthetic organic compound with the molecular formula
C13H1002.[1][2][3] It is primarily utilized as an intermediate in organic synthesis for producing
various other compounds, including those with potential biological activity, dyes, and
pharmaceuticals.[1][4][5] Given its application in research and development, a thorough
understanding of its safety and handling protocols is paramount for the protection of laboratory
personnel and the environment. This guide provides a comprehensive overview of the safety
measures, hazard information, and handling procedures for 5-Acenaphthenecarboxylic acid.

Hazard Identification

5-Acenaphthenecarboxylic acid is classified as a hazardous substance. The primary hazards
associated with this chemical are:

Skin Irritation: Causes skin irritation upon contact.[6][7]

Serious Eye Irritation: Causes serious eye irritation.[6][7][8]

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[6][9]

Aquatic Toxicity: Very toxic to aquatic life.[8]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1294503?utm_src=pdf-interest
https://www.benchchem.com/product/b1294503?utm_src=pdf-body
https://www.benchchem.com/product/b1294503?utm_src=pdf-body
https://www.chembk.com/en/chem/5-Acenaphthenecarboxylic%20acid
https://www.stenutz.eu/chem/solv6%20(2).php?name=acenaphthene-5-carboxylic+acid
https://labsolu.ca/product/5-acenaphthenecarboxylic-acid/
https://www.chembk.com/en/chem/5-Acenaphthenecarboxylic%20acid
https://www.chembk.com/en/chem/5-Acenaphthylenecarboxylic%20acid
https://chembk.com/en/chem/5-Acenaphthylenecarboxylic%20acid,%201,2-dihydro-
https://www.benchchem.com/product/b1294503?utm_src=pdf-body
https://www.benchchem.com/product/b1294503?utm_src=pdf-body
https://www.xixisys.com/substances/55720-22-4
https://www.tcichemicals.com/BE/en/sds/T2347_EU_6N.pdf
https://www.xixisys.com/substances/55720-22-4
https://www.tcichemicals.com/BE/en/sds/T2347_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC201345000&productDescription=ACENAPHTHENE+99%25+500GRACENAPH&vendorId=VN00032119&countryCode=US&language=en
https://www.xixisys.com/substances/55720-22-4
https://www.chemos.de/import/data/msds/GB_en/83-32-9-A0000010-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC201345000&productDescription=ACENAPHTHENE+99%25+500GRACENAPH&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294503?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

GHS Hazard Statements:

H315: Causes skin irritation.[6][7][9]

H319: Causes serious eye irritation.[6][7][9]

H335: May cause respiratory irritation.[6][9]

H410: Very toxic to aquatic life with long lasting effects.[9]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 5-Acenaphthenecarboxylic acid is
provided in the table below. It is important to note that there are discrepancies in the reported
melting point across different sources.

Property Value

Molecular Formula C13H1002

Molecular Weight 198.22 g/mol

Appearance White to pale yellow crystalline solid or powder.
[11[41[7]

Melting Point 146-148°C[1][5] or 220-223°C[1][6]

Boiling Point 417°C at 760 mmHg[6]

Flash Point 135 °C / 275 °F[8] or 185.3°C[6]

Autoignition Temperature

450 °C / 842 °F[8]

Density 1.344 g/lcm3[6]
Low solubility in water. Soluble in organic
Solubility solvents such as ethanol, acetone, and

dichloromethane.[1][4][5]

Handling and Storage
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Proper handling and storage procedures are crucial to minimize the risks associated with 5-
Acenaphthenecarboxylic acid.

Safe Handling

e Handle in a well-ventilated area, preferably under a chemical fume hood.[6][10]

» Avoid contact with skin, eyes, and clothing.[6][8][11]

e Do not breathe dust or aerosols.[6][8][11]

o Wear appropriate personal protective equipment (PPE), as detailed in Section 4.[6][11]
e Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

e Wash hands thoroughly after handling.[6][8][11]

¢ Do not eat, drink, or smoke in work areas.

Storage

o Store in a tightly closed container.[6][11]
e Keep in a cool, dry, and well-ventilated place.[6][10][11]

o Store away from incompatible materials such as strong oxidizing agents, metals, and strong
acids.[8][10]

e The storage area should be segregated from acids and bases.[12]

Exposure Controls and Personal Protection
Engineering Controls

» Ensure adequate ventilation, especially in confined areas.[8][11]
» Local exhaust ventilation is recommended to control airborne dust.

o Eyewash stations and safety showers must be readily accessible and in close proximity to
the workstation.[8][11]
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Personal Protective Equipment (PPE)

The following PPE should be worn when handling 5-Acenaphthenecarboxylic acid:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[6][8][13]

o Skin Protection:
o Wear impervious gloves (e.g., nitrile rubber). Gloves must be inspected before use.[6][13]
o Wear a lab coat or other protective clothing to prevent skin exposure.[6][8]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-
face respirator with a particulate filter. Respirators must be NIOSH (US) or CEN (EU)
approved.[6][11][13]
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Handling 5-Acenaphthenecarboxylic Acid

Work in a well-ventilated area
(e.g., fume hood)
Is appropriate PPE available?

No

4 Wear Eye Protection )

(Goggles/Face Shield)

STOP

Wear Protective Clothing Obtain required PPE

(Lab Coat)

\Wear Chemical-Resistant Gloves/

:

Is there a risk of
inhalation (dust/aerosol)?

Wear appropriate
- . No
respiratory protection

Proceed with Handling
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Move to fresh air.
Provide oxygen or artificial respiration if needed.

Rinse mouth with water.
Do NOT induce vomiting.

Inhalatiol

Wash with soap and water for 15 min.
Remove contaminated clothing.

Seek Immediate
Medical Attention

Type of Exposure?

Exposure Occurs

Rinse with water for 15 min.
Remove contact lenses.
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Accidental Spill Occurs

(Assess the spill size)

Is the spill small and manageable?

Evacuate the area.

Wear appropriate PPE
Contact emergency services. (gloves, goggles, respirator)

Contain the spill.
Avoid dust formation.

:

Sweep up material.
Place in a sealed container.

:

Decontaminate the spill area.

Dispose of waste according to
regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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